Cas no 1261959-54-9 (3-amino-5-(2-chlorophenyl)benzoic Acid)

3-Amino-5-(2-chlorophenyl)benzoic acid is a substituted benzoic acid derivative featuring both an amino group and a 2-chlorophenyl moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct structure enables selective functionalization, making it valuable for constructing complex molecular frameworks. The presence of the amino group allows for further derivatization, while the chlorophenyl substituent enhances steric and electronic properties, influencing reactivity in coupling or condensation reactions. The benzoic acid functionality provides additional sites for modification, such as esterification or amidation. Suitable for research and industrial applications, this compound offers synthetic flexibility in medicinal chemistry and materials science.

3-amino-5-(2-chlorophenyl)benzoic Acid structure

1261959-54-9 structure

Product Name:3-amino-5-(2-chlorophenyl)benzoic Acid

CAS No:1261959-54-9

MF:C₁₃H₁₀ClNO₂

MW:247.677002429962

MDL:MFCD18319878

CID:1219296

PubChem ID:53225796

Update Time:2025-06-09

3-amino-5-(2-chlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-5-(2-chlorophenyl)benzoic Acid
- DTXSID70689528
- 5-Amino-2'-chloro[1,1'-biphenyl]-3-carboxylic acid
- 3-Amino-5-(2-chlorophenyl)benzoic acid, 95%
- 1261959-54-9
- MFCD18319878
- MDL： MFCD18319878
- Inchi： 1S/C13H10ClNO2/c14-12-4-2-1-3-11(12)8-5-9(13(16)17)7-10(15)6-8/h1-7H,15H2,(H,16,17)
- InChI Key： RUPRJCYNLWEBDZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

Exact Mass: 247.0400063g/mol
Monoisotopic Mass: 247.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 63.3Å²

3-amino-5-(2-chlorophenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326962-5 g	3-Amino-5-(2-chlorophenyl)benzoic acid, 95%; .	1261959-54-9	95%	5g	€1159.00	2023-04-26
abcr	AB326962-5g	3-Amino-5-(2-chlorophenyl)benzoic acid, 95%; .	1261959-54-9	95%	5g	€1159.00	2025-04-21

3-amino-5-(2-chlorophenyl)benzoic Acid Related Literature

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-amino-5-(2-chlorophenyl)benzoic Acid

Introduction to 3-amino-5-(2-chlorophenyl)benzoic Acid (CAS No: 1261959-54-9)

3-amino-5-(2-chlorophenyl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1261959-54-9, is a derivative of benzoic acid, featuring both amino and chlorophenyl substituents. These structural characteristics make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The unique arrangement of functional groups in this molecule imparts distinct chemical properties that are exploited in multiple stages of drug discovery and development.

The significance of 3-amino-5-(2-chlorophenyl)benzoic acid lies in its potential applications across different therapeutic domains. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have indicated its role as a precursor in the development of compounds that modulate enzyme activity, which is crucial for treating conditions such as inflammation, cancer, and metabolic disorders. The presence of both an amino group and a chlorophenyl moiety allows for further functionalization, enabling the creation of more complex structures with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enhanced the understanding of how 3-amino-5-(2-chlorophenyl)benzoic acid interacts with biological targets. These computational approaches have been instrumental in predicting binding affinities and optimizing lead compounds for drug development. By leveraging these techniques, researchers can design derivatives of this compound that exhibit improved efficacy and reduced side effects. Such innovations are particularly relevant in the context of precision medicine, where personalized therapeutic strategies are becoming increasingly prevalent.

In the realm of medicinal chemistry, the synthesis of 3-amino-5-(2-chlorophenyl)benzoic acid has been refined through multiple methodologies, each offering distinct advantages depending on the desired scale and purity. Modern synthetic routes often incorporate green chemistry principles to minimize waste and improve sustainability. These eco-friendly approaches not only align with regulatory requirements but also contribute to cost-effective production processes. The adaptability of this compound in synthetic protocols underscores its importance as a building block in pharmaceutical manufacturing.

The pharmacological potential of 3-amino-5-(2-chlorophenyl)benzoic acid has been further explored through preclinical studies. These investigations have revealed promising results regarding its ability to interact with specific receptors and enzymes involved in disease pathways. For example, derivatives of this compound have shown inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. Such findings have spurred interest among academic institutions and pharmaceutical companies looking to develop next-generation therapeutics.

Moreover, the structural features of 3-amino-5-(2-chlorophenyl)benzoic acid make it a valuable candidate for exploring novel drug delivery systems. Researchers are investigating ways to enhance its bioavailability and targeted action by incorporating it into advanced formulations such as nanoparticles or prodrugs. These innovations aim to improve therapeutic outcomes while minimizing systemic exposure to potentially toxic substances. The versatility of this compound in addressing multiple aspects of drug development highlights its broad utility across various scientific disciplines.

The role of 3-amino-5-(2-chlorophenyl)benzoic acid in academic research is also noteworthy. It serves as a model compound for teaching and training purposes, helping students understand complex organic synthesis concepts and their applications in medicine. The compound's well-documented properties provide a solid foundation for experimental design, fostering innovation among future generations of scientists. Collaborative efforts between universities and industry partners often utilize this compound to drive translational research initiatives, bridging the gap between laboratory discoveries and clinical applications.

As the pharmaceutical industry continues to evolve, the demand for high-quality intermediates like 3-amino-5-(2-chlorophenyl)benzoic acid remains steadfast. Manufacturers specializing in fine chemicals are investing in advanced production technologies to meet these demands while adhering to stringent quality standards. The compound's consistent supply ensures that researchers can conduct experiments without interruption, contributing to accelerated progress in drug discovery pipelines.

In conclusion, 3-amino-5-(2-chlorophenyl)benzoic acid (CAS No: 1261959-54-9) represents a significant asset in modern pharmaceutical research. Its unique structural composition, combined with its potential applications across multiple therapeutic areas, positions it as a cornerstone molecule for innovation. As scientific understanding advances and new methodologies emerge, the importance of this compound is expected to grow even further, driving continued exploration and development in the field of medicinal chemistry.